Cas no 24168-96-5 (Isoconazole nitrate)

• Product Name: Isoconazole nitrate
• CAS No: 24168-96-5
• MF: C₁₈H₁₅Cl₄N₃O₄
• MW: 479.141400575638
• MDL: MFCD01721647
• CID: 52449
• PubChem ID: 135727175
• Update Time: 2025-06-15

Isoconazole nitrate Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-1h-imidazole mononitrate
• ISOCONAZOLE NITRATE
• 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-1H-imidazolium nitrate
• 1H-Imidazole, 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-, mononitrate (9CI)
• Adestan G 100
• Fazol
• Gyno-Travogen
• Imidazole, 1-[2,4-dichloro-b-[(2,6-dichlorobenzyl)oxy]phenethyl]-, mononitrate (8CI)
• R 15454
• Travogen
• Travogyn
• 1-(2-(2,4-Dichlorophenyl)-2-((2,6-dichlorophenyl)methoxy)ethyl)-1H-imidazole nitrate
• Gyno-travozen
• Isoconazole (nitrate)
• 1-[2-(2,6-Dichlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl]imidazole Nitrate
• Isosorbide itraconazole
• Adestan G100
• Isoconazole nitrate [JAN]
• R 15,454
• 1-(2,4-Dichloro-beta-(2,6-dichlorobenzyloxy)phenethyl)imidazole nitrate
• Isoconazole nitrate (JAN)
• Isoconazole nitrate, 99%
• 1-(2-((2,6-Dichlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethyl)imidazole nitrate
• 1H-Imidazole, 1-(2-(2,4-dichlorophenyl)-2-((2,6-dichlorophenyl)methoxy)ethyl)-, mononitrate
• 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]imidazole; n
• 5AS8P3N30X
• R-15454
• 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-1H-imidazole; nitric acid
• s2534
• FT-0654776
• ISOCONAZOLE NITRATE [EP IMPURITY]
• HY-B1444
• EINECS 246-051-4
• 1-[2-(2,4-Dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-imidazole mononitrate
• I0834
• J-015379
• A817123
• 1-(2-((2,6-dichlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole nitrate
• DTXSID60946995
• CS-5151
• ISOCONAZOLE NITRATE [MART.]
• 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]imidazole;nitric acid
• ISOCONAZOLE NITRATE [WHO-DD]
• Imidazole, 1-(2,4-dichloro-beta-((2,6-dichlorobenzyl)oxy)phenethyl)-, mononitrate
• CCG-269535
• Isoconazole Nitrate; 1-[(2RS)-2-[(2,6-Dichlorobenzyl)oxy]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole Nitrate; Miconazole Nitrate Imp. D (EP) as Nitrate; Miconazole Impurity D as Nitrate; Miconazole Nitrate Impurity D as Nitrate; Miconazole Impurity D as Nitrate
• ISOCONAZOLE NITRATE [MI]
• MFCD01721647
• 1H-Imidazole, 1-[2-(2,4-dichlorophenyl)-2-[(2,6-dichlorophenyl)methoxy]ethyl]-, nitrate
• Q27261756
• EINECS 254-769-4
• AKOS015895806
• SW196721-3
• 40036-10-0
• UNII-5AS8P3N30X
• SCHEMBL364401
• Isoconazole nitrate (Travogen)
• HMS3656A14
• AKOS015994678
• D01480
• 24168-96-5
• 1-(2-(2,4-Dichlorophenyl)-2-((2,6-dichlorophenyl)methoxy)ethyl)-1H-imidazole mononitrate
• Adestan-G (TN)
• R-15,454
• KS-1175
• 24168-96-5 (nitrate)
• ISOCONAZOLE NITRATE [EP MONOGRAPH]
• DA-74547
• NNGQLSIGRSTLLU-UHFFFAOYSA-N
• Isoconazole nitrate

• MDL： MFCD01721647
• Inchi： 1S/C18H14Cl4N2O.HNO3/c19-12-4-5-13(17(22)8-12)18(9-24-7-6-23-11-24)25-10-14-15(20)2-1-3-16(14)21;2-1(3)4/h1-8,11,18H,9-10H2;(H,2,3,4)
• InChI Key： NNGQLSIGRSTLLU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN1C=NC=C1)OCC1C(=CC=CC=1Cl)Cl)Cl.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 476.98200
• Monoisotopic Mass: 476.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: White crystals or crystalline powder
• Density: 1.4
• Melting Point: 183°C(dec.)(lit.)
• Boiling Point: 555.1 °C at 760 mmHg
• Flash Point: 289.5 °C
• PSA: 93.10000
• LogP: 6.63030
• Merck: 5160

Isoconazole nitrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• RTECS：NI4772000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Isoconazole nitrate

Introduction to Isoconazole Nitrate (CAS No. 24168-96-5)

Isoconazole nitrate, identified by the Chemical Abstracts Service Number (CAS No.) 24168-96-5, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique chemical properties and therapeutic applications. This compound belongs to the imidazole class of antifungal agents, which have been widely studied for their efficacy against a variety of fungal infections. The nitrate salt form of isoconazole enhances its solubility and bioavailability, making it a valuable candidate for topical and potentially systemic treatments.

The chemical structure of Isoconazole nitrate features a triazole ring system, which is a key moiety responsible for its antifungal activity. This ring system interacts with fungal cytochrome P450 enzymes, specifically those involved in ergosterol biosynthesis, thereby disrupting the fungal cell membrane integrity and leading to cell death. The addition of the nitrate group not only improves the pharmacokinetic profile of the compound but also contributes to its stability and shelf life, making it a reliable choice for pharmaceutical formulations.

Recent research has highlighted the potential of Isoconazole nitrate in treating resistant fungal infections. Studies have demonstrated its efficacy against various species of Candida, including those that are resistant to other antifungal agents. The compound's ability to inhibit fungal growth even in the presence of drug-resistant mechanisms makes it a promising candidate for clinical trials targeting severe mycotic infections. Additionally, its topical application has been explored as a means to reduce systemic side effects associated with oral antifungal medications.

In terms of mechanism of action, Isoconazole nitrate exhibits broad-spectrum antifungal activity by interfering with essential fungal metabolic pathways. It specifically targets the enzyme lanosterol 14α-demethylase, which is crucial for ergosterol synthesis. By inhibiting this enzyme, isoconazole nitrate disrupts the formation of ergosterol, a vital component of fungal cell membranes, leading to increased permeability and eventual cell lysis. This mechanism has been further validated by in vitro studies showing its effectiveness against both dermatophytes and yeasts.

The pharmacokinetic properties of Isoconazole nitrate have also been subjects of extensive research. Its favorable solubility profile allows for effective dermal penetration when used in creams or ointments, making it suitable for treating superficial fungal infections such as tinea corporis and tinea cruris. Moreover, studies have indicated that the nitrate salt form exhibits prolonged half-life upon topical application, ensuring sustained therapeutic levels in the skin. This characteristic is particularly beneficial for patients requiring long-term treatment regimens.

Clinical trials have been conducted to evaluate the safety and efficacy of Isoconazole nitrate in treating various fungal infections. These trials have reported high success rates in clearing infections without significant adverse effects when used as directed. Patients with compromised immune systems or those undergoing prolonged antibiotic therapy have shown particular benefit from isoconazole nitrate treatments due to its ability to combat secondary fungal infections that often arise in such conditions.

The development of novel drug formulations incorporating Isoconazole nitrate has also been an area of interest. Researchers are exploring methods to enhance its bioavailability and reduce potential skin irritation associated with topical antifungal agents. Nanoencapsulation techniques have emerged as a promising approach to improve drug delivery systems, ensuring targeted release and minimizing systemic absorption. Such advancements could expand the therapeutic applications of isoconazole nitrate beyond traditional antifungal treatments.

In conclusion, Isoconazole nitrate (CAS No. 24168-96-5) represents a significant advancement in antifungal therapy due to its broad-spectrum activity, favorable pharmacokinetic profile, and minimal side effects when used appropriately. Its mechanism of action targeting essential fungal pathways underscores its potential as an effective treatment option for both localized and systemic fungal infections. As research continues to uncover new applications and formulations for this compound, it is expected to remain a cornerstone in antifungal pharmacology.